Cas no 21466-08-0 (19-nor-17.α.-pregn-5(10)-en-20-yne-3.α.-17.β.-diol)

• Product name: 19-nor-17.α.-pregn-5(10)-en-20-yne-3.α.-17.β.-diol
• CAS No: 21466-08-0
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 1401428
• PubChem ID: 134799

19-nor-17.α.-pregn-5(10)-en-20-yne-3.α.-17.β.-diol Chemical and Physical Properties

Names and Identifiers

• 19-Nor-17.α.-pregn-5(10)-en-20-yne-3.α.-17.β.-diol
• (3alpha,17beta)-17-Ethynylestr-5(10)-ene-3,17-diol
• 19-Nor-17alpha-pregn-5(10)-en-20-yne-3alpha,17beta-diol
• 19-Nor-17alpha-pregn-5(10)-en-20-yne-3alpha,17-diol (8CI)
• estr-5(10)-ene-3,17-diol, 17-ethynyl-, (3alpha,17beta)-
• (17R)-19-Norpregn-5(10)-en-20-yne-3α,17-diol
• (3R,8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-2,3,4,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• 3.ALPHA.,17.BETA.-DIHYDROXY-17.ALPHA.-ETHYNYL-.DELTA.5(10)-ESTRENE
• SCHEMBL3500976
• 19-Norpregn-5(10)-en-20-yne-3,17-diol, (3-alpha,17-alpha)-
• 17alpha-Ethynylestr-5(10)-ene-3alpha,17beta-diol
• 21466-08-0
• 19-Nor-17alpha-pregn-5(10)-en-20-yne-3alpha,17-diol
• Q27115885
• 3alpha-Hydroxynorethynodrel
• 21T2V97Q32
• CHEBI:34186
• 19-Norpregn-5(10)-en-20-yne-3,17-diol, (3alpha,17alpha)-
• 19-Nor-17alpha-pregn-5(10)-en-20-yne-3alpha-17beta-diol
• 17.ALPHA.-ETHYNYLESTRYNYLESTR-5(10)-ENE-3.ALPHA.,17.BETA.-DIOL
• 19-Nor-17.alpha.-pregn-5(10)-en-20-yne-3.alpha.,17-diol
• 19-Norpregn-5(10)-en-20-yne-3,17-diol, (3.alpha.,17.alpha.)-
• UNII-21T2V97Q32
• NSC-77061
• 19-Nor-17-alpha-pregn-5(10)-en-20-yne-3-alpha,17-diol
• 3.alpha.-Hydroxynorethynodrel
• 17alpha-Ethynyl-estr-5(10)-ene-3alpha,17beta-diol
• 17-alpha-Ethynyl-estr-5(10)-ene-3-alpha,17-beta-diol
• NSC 77061
• 17.ALPHA.-ETHYNYLESTR-5(10)-ENE-3.ALPHA.,17.BETA.-DIOL
• 17.ALPHA.-ETHYNYL-3.ALPHA.,17.BETA.-DIHYDROXYESTR-5(10)-ENE
• 3-alpha-Hydroxynorethynodrel
• 19-nor-17.α.-pregn-5(10)-en-20-yne-3.α.-17.β.-diol

• Inchi： InChI=1S/C20H28O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,14,16-18,21-22H,4-12H2,2H3/t14-,16-,17-,18+,19+,20+/m1/s1
• InChI Key： XSQAQKNJHGGMRV-KXMHTTHWSA-N
• SMILES： CC12CCC3C(C1CCC2(C#C)O)CCC4=C3CCC(C4)O

Computed Properties

• Exact Mass: 300.20904
• Monoisotopic Mass: 300.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.0597 (rough estimate)
• Melting Point: 135°C
• Boiling Point: 381.66°C (rough estimate)
• Refractive Index: 1.4800 (estimate)
• PSA: 40.46
• LogP: 3.42840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 17-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 17-hydroxysteroids